N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-nitrobenzamide

• IUPAC Name: N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-nitrobenzamide
• InChI: InChI=1S/C18H13ClN4O3S/c19-12-2-1-3-14(8-12)22-17(15-9-27-10-16(15)21-22)20-18(24)11-4-6-13(7-5-11)23(25)26/h1-8H,9-10H2,(H,20,24)
• InChI Key: ZNQGTNSJEQNICO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC(=CC=C3)Cl)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H13ClN4O3S
• Molecular Weight: 400.8 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. Pyrazoles are considered privileged scaffolds in medicinal chemistry due to their broad spectrum of biological activities. They consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure.

Scientific Research Applications

1. Synthesis and Structural Analysis

• Skladchikov et al. (2013) studied the synthesis and structure of related compounds, focusing on the Heck cyclization of syn- and anti-atropisomers of N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline, which shares structural similarities with the compound (Skladchikov, Suponitskii, & Gataullin, 2013).

2. Antimicrobial and Anticancer Properties

• Hafez, El-Gazzar, and Al-Hussain (2016) synthesized a series of pyrazole derivatives, including compounds similar to N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-nitrobenzamide, and evaluated their in vitro antimicrobial and anticancer activities (Hafez, El-Gazzar, & Al-Hussain, 2016).

3. Synthesis of Heterocyclic Compounds

• Elneairy (2010) explored the synthesis of pyridine-2(1H)-thione and fused nitrogen and/or sulfur heterocyclic derivatives, using compounds structurally related to N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-nitrobenzamide (Elneairy, 2010).

4. Potential as Antiinflammatory and Antibacterial Agents

• Ravula et al. (2016) investigated a novel series of pyrazole derivatives for their in vivo antiinflammatory and in vitro antibacterial activity. This research provides insights into the potential pharmaceutical applications of similar compounds (Ravula, Babu, Manich, Rika, Chary, & Ch, 2016).

5. Molecular Docking Studies for Anticancer Activity

• Katariya, Vennapu, and Shah (2021) conducted a molecular docking study of novel biologically potent heterocyclic compounds, which included derivatives of the compound , to understand their potential utility in overcoming pharmaceutical drug resistance (Katariya, Vennapu, & Shah, 2021).